
Ru-(S)-SunPhos in Asymmetric Hydrogenation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (S)-SunPhos

Cat. No.: S8481310
Get Quote

The Ru-(S)-SunPhos complex is an effective catalyst for the enantioselective hydrogenation of various

prochiral substrates. Its performance is often enhanced by specific additives.

Table 1: Documented Substrates and Performance of Ru-(S)-SunPhos Catalyzed Hydrogenation

Substrate Class
Key
Additive

Performance (ee) Key Findings / Notes

α-Keto Weinreb
Amides [1]

CeCl₃·7H₂O Up to 97% ee Additive is essential for high reactivity
and enantioselectivity. The ratio of

CeCl₃ to Ru-catalyst is crucial.

Aromatic α-
Ketoesters [2]

CeCl₃·7H₂O Up to 98.3% ee (TON

up to 10,000)

Additive improves enantioselectivity and

enhances catalyst stability. Effective
for ortho-substituted challenging

substrates.

γ-Heteroatom
substituted β-
Keto Esters [3]

Not

Specified

High

enantioselectivities

Produces enantiomerically pure γ-

heteroatom substituted β-hydroxy
esters.

Sulfonyl Ketones
[4]

Iodine (I₂) Good catalytic
efficiency

Generates anhydrous HI in situ as the
operating additive.
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While the full preparation method for the Ru-(S)-SunPhos complex is not detailed, the search results provide

key parameters for its use in catalysis:

Catalyst Identity: The catalytic system is frequently based on the complex [Ru((S)-Sunphos)
(benzene)Cl]Cl [1] [2].

Critical Role of CeCl₃·7H₂O: This lanthanide salt additive is not merely beneficial but is described as
essential [1] [2]. It significantly boosts both the reaction rate (reactivity) and the enantioselectivity
of the process. Furthermore, it enhances the stability of the ruthenium catalyst, allowing for higher
turnover numbers (TON) [2].

Optimal Additive Ratio: The molar ratio of CeCl₃·7H₂O to the Ru-(S)-SunPhos catalyst is a
critical parameter that must be optimized for the specific hydrogenation reaction being performed [1]

[2].

The following diagram illustrates the general workflow and the crucial role of the additive in the catalytic

cycle, based on the information from the cited studies [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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